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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460 Get Quote

Disclaimer: The following guidance is based on established protocols for hazardous chemical

waste disposal. It is imperative to consult your institution's Environmental Health & Safety

(EHS) department for specific procedures and to ensure compliance with local, regional, and

national regulations.[1]

Essential Safety and Logistical Information
This document provides procedural guidance for the safe handling and disposal of Methyl 3-
bromopropiolate. Due to the limited availability of specific safety data for Methyl 3-
bromopropiolate, this guide incorporates information from the closely related compound,

Methyl 3-bromopropionate, and general safety protocols for reactive acetylenic chemicals.

Important Chemical Note: Your query is for Methyl 3-bromopropiolate, which contains a

carbon-carbon triple bond (an alkyne). This functional group can impart significant reactivity,

including the potential to form explosive acetylides with certain metals. The readily available

safety data is for Methyl 3-bromopropionate, which contains only single bonds. The procedures

below are based on the known hazards of the propionate, with additional precautions for the

more reactive propiolate.

Immediate Safety Precautions
Personal Protective Equipment (PPE): When handling Methyl 3-bromopropiolate, the

following PPE is mandatory:
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Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations.

Hand Protection: Wear appropriate chemical-resistant gloves.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin exposure.[1]

Respiratory Protection: Use only in a well-ventilated area, preferably within a chemical fume

hood.[2] If vapors or mists are generated, use a NIOSH-approved respirator with an

appropriate filter (e.g., type ABEK).

Handling and Storage:

Avoid all contact with skin and eyes and avoid inhaling vapors or mist.[2]

Keep away from heat, sparks, open flames, and other sources of ignition.[1][2]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][3]

Critical: Keep segregated from incompatible materials, which include acids, bases, oxidizing

agents, and reducing agents.[1][2] Due to the acetylenic group, also avoid contact with

metals such as copper, silver, and mercury, which can form explosive acetylides.[4]

Step-by-Step Disposal Protocol
Disposal of Methyl 3-bromopropiolate must be managed through your institution's hazardous

waste program. Do not pour down the drain or dispose of in regular trash.

Step 1: Waste Characterization

All waste containing Methyl 3-bromopropiolate, including unused or expired reagent,

reaction mixtures, and contaminated materials (e.g., pipette tips, absorbent pads), must be

treated as hazardous waste.

Step 2: Containment
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Collect waste in a designated, leak-proof, and chemically compatible container. The original

reagent bottle is often a suitable choice for unused material.

Keep the waste container securely closed except when adding waste.

Step 3: Segregation

Store the Methyl 3-bromopropiolate waste container separately from incompatible

materials. This is a critical step to prevent dangerous reactions.

Incompatible waste streams include:

Acids and Bases[1]

Oxidizing and Reducing Agents[1][2]

Aqueous waste streams

Heavy metal waste

Step 4: Labeling

Clearly label the waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "Waste Methyl 3-bromopropiolate"

A list of all components and their approximate concentrations if it is a mixture.

The associated hazards (e.g., "Combustible," "Harmful," "Irritant," "Reactive").

The date of accumulation.

Step 5: Storage and Disposal

Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within

your laboratory.
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Do not attempt to neutralize or treat the waste yourself. Unwanted reactive materials should

be handled by EHS professionals.

Contact your institution's EHS department to schedule a pickup for hazardous waste. Follow

their specific procedures for request and collection.

In Case of a Spill:

Evacuate personnel from the immediate area and ensure adequate ventilation.

Remove all sources of ignition.[1]

Wearing full PPE, absorb the spill with an inert, non-combustible material such as dry sand

or earth. Do not use combustible materials like paper towels as the primary absorbent.

Collect the absorbed material and contaminated debris into a designated hazardous waste

container.

Label the container appropriately and arrange for disposal through EHS.

Data Summary
The following table summarizes key quantitative data based on the analogue Methyl 3-

bromopropionate. Exercise caution and assume the values for Methyl 3-bromopropiolate may

differ.
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Property Value Citations

Chemical Formula BrCH₂CH₂COOCH₃

CAS Number 3395-91-3 [1]

Flash Point 75 °C (167 °F) - closed cup

Density 1.53 g/mL at 25 °C

Boiling Point 64-66 °C at 18 mmHg

Water Hazard Class
WGK 3 (highly hazardous to

water)

Hazard Classifications

Acute Toxicity 4 (Oral), Skin

Irritant 2, Eye Irritant 2, STOT

SE 3

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Methyl
3-bromopropiolate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC221790250&productDescription=METHYL+3-BROMOPROPIONATE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1362460?utm_src=pdf-body
https://www.benchchem.com/product/b1362460?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362460?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Methyl 3-bromopropiolate Disposal Workflow

Identification & Collection

Segregation & Labeling

Storage & Final Disposal

Identify Waste:
Methyl 3-bromopropiolate

CAUTION:
Reactive Alkyne Group.

Avoid certain metals.

Collect in a designated,
compatible waste container.

Segregate from incompatibles:
- Acids & Bases

- Oxidizers & Reducers
- Metals (Cu, Ag, Hg)

Proceed to Segregation

Label container:
'Hazardous Waste'

+ Full Chemical Name
+ Hazards

Store in designated
Satellite Accumulation Area (SAA).

Proceed to Storage

Contact Environmental Health
& Safety (EHS) for pickup.

Proper Disposal by EHS

Click to download full resolution via product page

Caption: Disposal workflow for Methyl 3-bromopropiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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